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Compound of Interest

Compound Name: Lithium iodide

Cat. No.: B078352

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
lithium iodide (Lil) as an additive to control the crystallization of perovskite films.

Troubleshooting Guide

This guide addresses common issues encountered during the incorporation of Lil into
perovskite precursor solutions.
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Issue/Observation

Potential Cause

Recommended
Action

Expected Outcome

Increase the molar
percentage of Lil in

the precursor solution.

Improved film
uniformity and

reduced pinhole

Poor Film Coverage & Insufficient Lil Start with a low ) )
) ) ) density, leading to a
Pinholes concentration. concentration (e.g., )
more continuous and
2.5 mol%) and )
. smoother perovskite
incrementally
_ layer.
increase.
Optimize the Lil
concentration. A _
_ Larger, more uniform
concentration of ) ] ]
o ) ) ) perovskite grains with
Small Grain Size & Sub-optimal Lil approximately 5 mol%

Numerous Grain

Boundaries

concentration (either

too low or too high).

is often reported as
optimal for improving
crystallinity and

increasing grain size.

[1]

fewer grain
boundaries, which can
reduce charge

recombination.

Reduced Power

Conversion Efficiency

Non-optimal Lil

Systematically vary
the Lil concentration
(e.g., 0%, 2.5%, 5%,
7.5%, 10 mol%) to

find the optimal ratio

Identification of the
optimal Lil
concentration that

maximizes PCE,

concentration. B open-circuit voltage
(PCE) for your specific o
) (Voc), short-circuit
perovskite )
- current density (Jsc),
composition and i
o and fill factor (FF).
fabrication process.
Reduce the Lil )
) A dark, uniform
] ] concentration. Ensure o
Yellowish Film Color ) ) perovskite film
Excess Lil annealing temperature

(Incomplete
Conversion to

Perovskite Phase)

concentration or

improper annealing.

and time are

appropriate for the

indicating complete
conversion to the

desired photoactive

perovskite
N phase.
composition.
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Decrease the Lil
concentration. Ensure

Aggregation of Lil or thorough mixing and )
) ) ) ] A clear, uniform
Hazy or Opaque Film perovskite precursors dissolution of the o )
) ] perovskite film without
Appearance at high precursor solution. o
) ) o visible aggregates.
concentrations. Consider filtering the

precursor solution
before use.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of lithium iodide (Lil) as an additive in perovskite film fabrication?

Al: Lithium iodide acts as a crystallization control agent. It can improve the crystallinity and
quality of the perovskite crystal, enhance light absorbance, and facilitate charge carrier
extraction.[1] This leads to an increase in the open-circuit voltage and fill factor of the resulting
solar cells.[1]

Q2: What is the typical optimal concentration of Lil?

A2: While the optimal concentration can vary depending on the specific perovskite composition
and fabrication method, several studies indicate that a concentration of around 5 mol% Lil often
yields the best performance in terms of power conversion efficiency.[1] Concentrations higher
than this, such as 7 mol% or 10 mol%, can be detrimental to device performance.[1]

Q3: How does excess Lil negatively affect the perovskite film and device performance?

A3: Excess Lil can lead to the formation of defects and may hinder the complete conversion to
the desired perovskite phase, potentially leaving behind residual lead iodide. This can result in
smaller grain sizes, increased charge recombination, and a significant decrease in the overall
power conversion efficiency of the solar cell.

Q4: Can Lil additives improve the stability of perovskite solar cells?

A4: Yes, at low concentrations, Lil dopants have been shown to improve the shelf-life of
perovskite devices and minimize recombination-active defects, which contributes to enhanced
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stability.[1]

Q5: Are there any visual cues to determine if the Lil concentration is non-optimal during film
formation?

A5: Yes, visual inspection can provide initial clues. A film with insufficient Lil may show poor
coverage with visible pinholes. Conversely, a film with excessive Lil might appear hazy, non-
uniform, or have a yellowish tint, indicating incomplete conversion to the black perovskite
phase. For more precise analysis, techniques like Scanning Electron Microscopy (SEM) are
recommended to observe grain size and morphology.

Quantitative Data on Lil Additive Effects

The following table summarizes the impact of varying Lil concentrations on the performance of
perovskite solar cells, as reported in the literature.

Lil Short-Circuit Power
i
. Open-Circuit Current Fill Factor (FF) Conversion
Concentration . o
Voltage (Voc) Density (Jsc) (%) Efficiency
(mol%)
(mA/cm?) (PCE) (%)
0 1.03 19.5 70.8 14.22[1]
5 1.06 20.3 76.8 16.53[1]
7 Lower than
optimal
Lower than
10 - - - ,
optimal

Note: The values presented are based on a specific study and may vary depending on the
perovskite composition and fabrication process.

Experimental Protocols
Protocol for Perovskite Precursor Solution Preparation
with Lil Additive
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This protocol is adapted for the preparation of a MAPbIs perovskite precursor solution with
varying concentrations of Lil.

e Stock Solution Preparation:

o Prepare a stock solution of lead iodide (Pblz) in dimethylformamide (DMF) at a
concentration of 1 M.

o Prepare a stock solution of methylammonium iodide (MAI) in isopropanol (IPA) at a
concentration of 40 mg/mL.

o Prepare a stock solution of lithium iodide (Lil) in DMF at a concentration of 0.1 M.

e Precursor Solution Formulation (for 5 mol% Lil):

[e]

In a nitrogen-filled glovebox, add 461 mg of Pblz to 1 mL of DMF.

From the Lil stock solution, add the calculated volume to achieve a 5 mol% ratio with

[e]

respect to Pblz.

Stir the solution at 60°C for at least 2 hours until the Pbl2 and Lil are fully dissolved.

[e]

o

Allow the solution to cool to room temperature.

[¢]

Just before use, add the required amount of the MAI solution to the Pblz/Lil solution.

Protocol for Perovskite Film Fabrication (Two-Step
Method)

e Substrate Preparation:

o Clean FTO-coated glass substrates sequentially in an ultrasonic bath with detergent,
deionized water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and treat them with UV-ozone for 15 minutes.

» Deposition of Pblz Layer (with Lil):
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[e]

Transfer the cleaned substrates into a nitrogen-filled glovebox.

(¢]

Deposit the prepared Pbl2/Lil precursor solution onto the substrate.

[¢]

Spin-coat at 3000 rpm for 30 seconds.

[¢]

Anneal the Pblz/Lil film on a hotplate at 70°C for 30 minutes.

e Conversion to Perovskite:

[¢]

Allow the substrates to cool to room temperature.

[e]

Dip the Pblz/Lil-coated substrates into the MAI solution for 1 minute.

Rinse the substrates with IPA to remove excess MAI.

o

[¢]

Anneal the resulting perovskite film at 100°C for 10 minutes.

Visualizations
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Caption: Experimental workflow for fabricating and characterizing perovskite films with Lil
additives.
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Caption: Logical relationship between Lil concentration, film properties, and device
performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b078352#controlling-the-crystallization-of-
perovskite-films-with-lithium-iodide-additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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